Cas no 2172032-91-4 (methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiolane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiolane-3-carboxylate
• CAS No: 2172032-91-4
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 6122516
• PubChem ID: 165599385
• Update Time: 2025-05-20

methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiolane-3-carboxylate
• 2172032-91-4
• EN300-1631810

• Inchi： 1S/C11H19NO3S/c1-12-5-3-11(14,7-12)10(9(13)15-2)4-6-16-8-10/h14H,3-8H2,1-2H3
• InChI Key： JYPBISPSXCLDFQ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(C1)C1(CN(C)CC1)O

Computed Properties

• Exact Mass: 245.10856464g/mol
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.1Ų

Additional information on methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiolane-3-carboxylate

Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate: A Comprehensive Overview

The compound Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate, identified by the CAS registry number 2172032-91-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which are known for their unique properties and versatility in organic synthesis. The molecule's structure comprises a thiolane ring (a five-membered sulfur-containing ring) substituted with a hydroxypyrrolidine group and a methyl ester moiety, making it a valuable intermediate in the synthesis of bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and green chemistry principles. The synthesis of Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate typically involves multi-step processes, including nucleophilic substitutions, ring-closing reactions, and esterifications. These methods not only enhance the yield but also ensure the sustainability of the production process, aligning with current industry trends toward environmentally friendly practices.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The hydroxypyrrolidine group within its structure is known to exhibit bioactivity, particularly in modulating enzyme activity and receptor interactions. Recent studies have explored its role as a precursor in the synthesis of novel kinase inhibitors and GPCR modulators, which are critical targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate has shown potential in materials science. Its sulfur-containing ring structure contributes to its thermal stability and mechanical properties, making it a candidate for advanced polymer formulations. Researchers have investigated its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The compound's unique properties also make it an attractive candidate for use in agrochemicals. Its ability to interact with biological systems at multiple levels suggests potential applications as a plant growth regulator or as an active ingredient in pest control agents. Ongoing studies are focusing on optimizing its bioavailability and efficacy in agricultural settings while minimizing environmental impact.

From a structural perspective, the molecule's stereochemistry plays a crucial role in its functionality. The presence of chiral centers within the thiolane and pyrrolidine rings introduces stereochemical complexity, which can be harnessed to design enantiomerically pure compounds with enhanced pharmacokinetic profiles. This aspect has garnered significant attention from researchers exploring asymmetric synthesis techniques to produce enantiopure versions of this compound.

Moreover, computational chemistry has provided valuable insights into the electronic properties and reactivity of Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate. Quantum mechanical calculations have revealed key interactions that govern its binding affinity to biological targets, aiding in the rational design of more potent derivatives. These computational studies are complemented by experimental validations, ensuring that theoretical predictions align with real-world observations.

In terms of safety and handling, while this compound is not classified as hazardous under normal conditions, proper precautions should be taken during synthesis and handling to avoid exposure risks. Occupational health guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound to minimize potential health risks associated with prolonged or excessive exposure.

The future outlook for Methyl 3-(3-Hydroxy-1-Methylpyrrolidin-3-yl)Thiolane-3-Carboxylate is promising, driven by ongoing research into its diverse applications across multiple industries. As advancements in synthetic methods continue to evolve, so too will the scope of this compound's utility in developing innovative solutions across healthcare, agriculture, and materials science.